Cas no 2317-22-8 (2-Methylisophthalonitrile)

• Product Name: 2-Methylisophthalonitrile
• CAS No: 2317-22-8
• MF: C₉H₆N₂
• MW: 142.157341480255
• MDL: MFCD00012285
• CID: 257182
• PubChem ID: 24858829
• Update Time: 2025-09-18

2-Methylisophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methylisophthalonitrile
• 1,3-Benzenedicarbonitrile,2-methyl-
• 2,6-DICYANOTOLUENE
• 2-methylbenzene-1,3-dicarbonitrile
• cyano-o-tolunitrile
• methylisophthalonitrile
• 8E-036
• SCHEMBL819145
• InChI=1/C9H6N2/c1-7-8(5-10)3-2-4-9(7)6-11/h2-4H,1H
• 3-Phthalodinitrile
• 2,2-dithiobis(benzonitrile)
• DTXSID50343232
• 2-Methylisophthalonitrile #
• CS-0320642
• CAA31722
• J-510062
• MFCD00012285
• FT-0634197
• A816610
• 1,3-Benzenedicarbonitrile, 2-methyl-
• 2317-22-8
• AKOS005071160
• 2,6-Dicyanotoluene, 97%
• DB-046097

• MDL： MFCD00012285
• Inchi： 1S/C9H6N2/c1-7-8(5-10)3-2-4-9(7)6-11/h2-4H,1H3
• InChI Key： SVQCNROYIFLAMR-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=C(C#N)C=1C

Computed Properties

• Exact Mass: 142.05300
• Monoisotopic Mass: 142.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1777 (rough estimate)
• Melting Point: 135-137 °C (lit.)
• Boiling Point: 125-130 °C/2 mmHg(lit.)
• Flash Point: 117.2±15.7 °C
• Refractive Index: 1.6211 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 47.58000
• LogP: 1.73836
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methylisophthalonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles